4-Bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole

• IUPAC Name: 4-bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole
• InChI: InChI=1S/C5H3BrN4S/c6-4-1-11-5(9-4)10-3-7-2-8-10/h1-3H
• InChI Key: ZOXHVYGHAYEQLN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)N2C=NC=N2)Br
• Molecular Formula: C5H3BrN4S
• Molecular Weight: 231.08 g/mol
• CAS RN: 1500213-20-6

Description

“4-Bromo-2-(1,2,4-triazol-1-yl)-1,3-thiazole” is a chemical compound that is part of a series of novel 1,2,4-triazole derivatives. It is related to other compounds that have been synthesized and studied for their fungicidal activities.

Synthesis Analysis

The synthesis of similar 1,2,4-triazole derivatives involves a Cu(I) catalyzed [3 + 2] dipolar cycloaddition between N-substituted(prop-2-yn-1-yl)amines and benzyl 2-azidoacetates. The resulting triazoles were thoroughly characterized using different spectral techniques.

Molecular Structure Analysis

The molecular structure of similar compounds was confirmed by nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). Some compounds were further confirmed by X-ray single crystal diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include a Cu(I) catalyzed [3 + 2] dipolar cycloaddition. This reaction is part of the broader class of Huisgen’s [3 + 2] cycloaddition reactions, which are used for the synthesis of disubstituted 1,2,3-triazoles.

Scientific Research Applications

• Synthesis of Derivatives : A study described the synthesis of 4-(1 H -1,2,3-triazol-4-yl)-1,3-thiazole-2-amines, demonstrating the potential for creating a variety of thiazole derivatives for further research applications (Bunev et al., 2014).

• Structural Analysis : Research on 2-(3'-Bromoanilino)-5-[5'-amino-1'-(4 ''-chlorophenyl)-1',2',3'-triazol-4'-yl]-1,3,4-thiodiazole revealed its crystal structure, which is crucial for understanding the chemical properties and potential applications of such compounds (Zy Zhang et al., 1996).

• Antimicrobial Activity : A study focused on the synthesis of 4-(alkyl/aryl)- 3-(4-bromobenzyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol, showing its antimicrobial activity against various bacterial and fungal strains (Kaneria et al., 2016).

• Antibacterial Properties : The synthesis and antibacterial activities of novel Imidazo[2,1-b]-1,3,4-thiadiazoles were investigated, highlighting their potential use in combating bacterial infections (Atta et al., 2011).

• Potential as Plant Growth Regulators : The synthesis of 2-(5-phenylthiazol-4-yl)benzoic acid derivatives, required for testing as potential plant growth regulators, was detailed in a study, indicating their possible agricultural applications (Teitei, 1980).

• Molecular Modeling and Docking Studies : New series of thiazole derivatives were synthesized and subjected to molecular modeling and MOE docking studies, evaluating their antimicrobial activity against various bacteria and fungi (Althagafi et al., 2019).